Cas no 3398-40-1 (ALPHA-METHYL-DL-SERINE)
ALPHA-METHYL-DL-SERINE Chemical and Physical Properties
Names and Identifiers
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- ALPHA-METHYL-DL-SERINE
- 2-amino-3-hydroxy-2-methylpropanoic acid
- 2-methyl-serin
- A-METHYL-D,L-SERINE
- DL-2-METHYLSERINE
- DL-A-METHYLSERINE
- Serine,2-methyl.
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- Inchi： 1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)
- InChI Key： CDUUKBXTEOFITR-UHFFFAOYSA-N
- SMILES： CC(C(=O)O)(CO)N
Computed Properties
- Exact Mass: 119.05800
- Monoisotopic Mass: 119.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -3.9
Experimental Properties
- Color/Form: Gray white crystalline powder
- Density: 1.317
- Melting Point: 253-263°C
- Boiling Point: 345.8℃ at 760mmHg
- Flash Point: 162.9℃
- Refractive Index: 1.513
- PSA: 83.55000
- LogP: -0.51900
- Solubility: Dissolve with water
ALPHA-METHYL-DL-SERINE Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
ALPHA-METHYL-DL-SERINE Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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